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Introduction
1,4-Piperazinedipropanesulfonic acid, β1,β4-dihydroxy-, commonly known as POPSO, is a

zwitterionic biological buffer. It belongs to the family of "Good's buffers," which are valued in

biological and biochemical research for their compatibility with biological systems. POPSO is

particularly noted for its buffering capacity in the physiological pH range, making it a valuable

tool in a variety of experimental settings, from cell culture to enzymatic assays. Its structure,

featuring a piperazine ring and sulfonic acid groups, minimizes its interaction with biological

macromolecules, ensuring the integrity of experimental results.

Chemical and Physical Properties
POPSO is a white crystalline powder that is stable under normal laboratory conditions.

However, it is known to be partially degraded by autoclaving and can react with strong acids,
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strong bases, and strong oxidizing or reducing agents.

Quantitative Data Summary
The following table summarizes the key quantitative properties of POPSO.

Property Value Source

IUPAC Name

2-hydroxy-3-[4-(2-hydroxy-3-

sulfopropyl)piperazin-1-

yl]propane-1-sulfonic acid

PubChem

Synonyms
POPSO, Piperazine-1,4-bis(2-

hydroxypropanesulfonic acid)
PubChem

CAS Number 68189-43-5 PubChem

Molecular Formula C₁₀H₂₂N₂O₈S₂ PubChem

Molecular Weight 362.4 g/mol PubChem

pKa (at 25°C) 7.09 - 7.85 bioWORLD, Loba Chemie

Useful pH Buffering Range 7.2 - 8.5 MedchemExpress, Carl ROTH

Solubility
Soluble in 1 N sodium

hydroxide (0.25 g/ml).
bioWORLD

Appearance White crystalline powder Loba Chemie

Melting Point >300 °C Loba Chemie

Experimental Protocols
Preparation of a 0.5 M POPSO Buffer Solution (pH 7.5)
This protocol describes the preparation of a 0.5 M stock solution of POPSO buffer at a pH of

7.5.

Materials:

POPSO (free acid form)
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Sodium hydroxide (NaOH), 10 M solution

Deionized water

pH meter

Magnetic stirrer and stir bar

Volumetric flask (e.g., 100 mL or 1 L)

Beaker

Procedure:

Weighing the POPSO: Calculate the required mass of POPSO for the desired volume of 0.5

M buffer. For example, for 100 mL of buffer, weigh out 18.12 g of POPSO (Molecular Weight:

362.4 g/mol ).

Dissolving the POPSO: Add the weighed POPSO to a beaker containing deionized water,

approximately 70-80% of the final volume (e.g., 70-80 mL for a 100 mL solution). Place the

beaker on a magnetic stirrer and add a stir bar to facilitate dissolution.

pH Adjustment: While stirring, slowly add the 10 M NaOH solution dropwise to the POPSO

solution. Monitor the pH of the solution continuously using a calibrated pH meter.

Titration to Target pH: Continue adding NaOH until the pH of the solution reaches 7.5.

Final Volume Adjustment: Once the target pH is achieved, transfer the solution to a

volumetric flask. Rinse the beaker with a small amount of deionized water and add the

rinsing to the volumetric flask to ensure all the buffer is transferred. Carefully add deionized

water to the flask until the bottom of the meniscus reaches the calibration mark.

Homogenization and Storage: Cap the volumetric flask and invert it several times to ensure

the solution is homogeneous. The prepared buffer can be stored at room temperature for

short periods. For long-term storage, sterile filtration and refrigeration are recommended.
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General Protocol for an In Vitro Enzyme Assay Using
POPSO Buffer
This protocol outlines the general steps for conducting an enzyme assay where POPSO buffer

is used to maintain a stable pH.

Materials:

Enzyme of interest

Substrate for the enzyme

POPSO buffer (prepared to the optimal pH for the enzyme)

Spectrophotometer or other appropriate detection instrument

Cuvettes or microplate

Incubator or water bath

Procedure:

Buffer Preparation: Prepare a POPSO buffer solution at the desired concentration and

optimal pH for the specific enzyme being assayed, following the protocol described in section

3.1.

Reagent Preparation: Prepare stock solutions of the enzyme and its substrate in the POPSO

buffer.

Assay Setup: In a cuvette or microplate well, add the POPSO buffer and the substrate

solution.

Temperature Equilibration: Incubate the reaction mixture at the optimal temperature for the

enzyme for a few minutes to ensure temperature equilibrium.

Initiation of Reaction: Add the enzyme solution to the reaction mixture to initiate the

enzymatic reaction. Mix gently but thoroughly.
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Data Acquisition: Immediately place the cuvette in the spectrophotometer and begin

recording the change in absorbance over time at a predetermined wavelength. For a

microplate reader, start the kinetic read.

Data Analysis: Analyze the initial rate of the reaction from the linear portion of the

absorbance versus time curve. This rate is proportional to the enzyme activity under the

specified conditions.

Controls: Run appropriate controls, such as a reaction mixture without the enzyme (to

measure non-enzymatic substrate degradation) and a reaction mixture without the substrate

(to measure any background signal from the enzyme solution).

Visualizations
Workflow for POPSO Buffer Preparation
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Workflow for POPSO Buffer Preparation

Weigh POPSO (free acid)

Dissolve in deionized water

Slowly add NaOH while monitoring pH

Calibrate pH meter

Adjust to target pH (e.g., 7.5)

Transfer to volumetric flask

Add deionized water to final volume

Homogenize and store
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Generalized Enzyme Assay Workflow

Preparation

Assay

Analysis

Prepare POPSO Buffer

Prepare Enzyme and Substrate Solutions

Mix Buffer and Substrate

Equilibrate Temperature

Initiate with Enzyme

Measure Activity (e.g., Absorbance Change)

Calculate Initial Reaction Rate

Compare with Controls
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To cite this document: BenchChem. [chemical properties of 1,4-Piperazinedipropanesulfonic
acid, beta1,beta4-dihydroxy-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630553#chemical-properties-of-1-4-
piperazinedipropanesulfonic-acid-beta1-beta4-dihydroxy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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